A Comprehensive Technical Guide to the Synthesis of Bis(tri-tert-butylphosphine)platinum(0)
A Comprehensive Technical Guide to the Synthesis of Bis(tri-tert-butylphosphine)platinum(0)
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth protocol for the synthesis of bis(tri-tert-butylphosphine)platinum(0), a key precursor in organometallic chemistry and catalysis. The following sections detail the experimental procedure, present key quantitative data, and illustrate the synthesis workflow.
Overview
Bis(tri-tert-butylphosphine)platinum(0), often abbreviated as Pt(P(t-Bu)₃)₂, is a highly reactive and versatile platinum(0) complex. Its utility stems from the bulky and electron-rich nature of the tri-tert-butylphosphine (B79228) ligands, which promote oxidative addition reactions and stabilize low-coordinate platinum species. A widely recognized and convenient synthesis involves the reduction of a platinum(II) salt in the presence of the phosphine (B1218219) ligand.
A key method for the preparation of bis(tri-tert-butylphosphine)platinum(0) was reported by Goel, Ogini, and Srivastava in 1981. This facile synthesis utilizes potassium tetrachloroplatinate(II) (K₂PtCl₄) as the platinum source and tri-tert-butylphosphine (P(t-Bu)₃) as the ligand.[1][2][3] The reaction proceeds in high yield, providing a reliable route to this important organometallic compound.[1]
Experimental Protocol
This section provides a detailed methodology for the synthesis of bis(tri-tert-butylphosphine)platinum(0) based on established literature procedures.
2.1. Materials and Reagents
| Reagent | Formula | Molar Mass ( g/mol ) | Purity | Supplier |
| Potassium tetrachloroplatinate(II) | K₂PtCl₄ | 415.09 | ≥99.9% | Sigma-Aldrich |
| Tri-tert-butylphosphine | P(C(CH₃)₃)₃ | 202.29 | 98% | Sigma-Aldrich |
| Anhydrous Ethanol (B145695) | C₂H₅OH | 46.07 | ≥99.5% | Fisher Scientific |
| Diethyl Ether (Anhydrous) | (C₂H₅)₂O | 74.12 | ≥99.7% | Sigma-Aldrich |
| n-Pentane (Anhydrous) | C₅H₁₂ | 72.15 | ≥99% | Sigma-Aldrich |
| Argon or Nitrogen Gas (High Purity) | Ar or N₂ | - | ≥99.998% | Airgas |
2.2. Equipment
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Schlenk line or glovebox for inert atmosphere operations
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Round-bottom flasks with sidearms
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Magnetic stirrer and stir bars
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Heating mantle or oil bath
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Filter cannula or fritted glass filter
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Schlenk flasks for product collection
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Rotary evaporator
2.3. Synthesis Procedure
The synthesis should be carried out under an inert atmosphere (argon or nitrogen) using standard Schlenk techniques to prevent oxidation of the phosphine ligand and the platinum(0) product.
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Reaction Setup: In a 250 mL Schlenk flask equipped with a magnetic stir bar, dissolve 1.00 g (2.41 mmol) of potassium tetrachloroplatinate(II) in 50 mL of anhydrous ethanol.
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Ligand Addition: In a separate Schlenk flask, prepare a solution of 1.22 g (6.03 mmol, 2.5 equivalents) of tri-tert-butylphosphine in 20 mL of anhydrous ethanol.
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Reaction: Slowly add the tri-tert-butylphosphine solution to the stirring solution of potassium tetrachloroplatinate(II) at room temperature.
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Reduction and Precipitation: Upon addition of the phosphine, the color of the solution will change, and a precipitate will begin to form. Continue stirring the reaction mixture at room temperature for 4 hours.
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Isolation of the Product: After 4 hours, collect the pale yellow precipitate by filtration under inert atmosphere using a filter cannula or a fritted glass filter.
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Washing: Wash the isolated solid sequentially with 20 mL of anhydrous ethanol, 20 mL of water, and finally with 20 mL of anhydrous ethanol to remove any unreacted starting materials and inorganic salts.
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Drying and Purification: Dry the crude product under high vacuum. For further purification, the solid can be dissolved in a minimal amount of hot anhydrous diethyl ether or n-pentane and filtered to remove any insoluble impurities. Cooling the filtrate will yield the purified product as off-white crystals.
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Storage: The final product is air and moisture sensitive and should be stored under an inert atmosphere at a low temperature (e.g., in a freezer).
Quantitative Data
| Parameter | Value |
| Yield | Typically >85% |
| Appearance | Off-white to pale yellow crystalline solid |
| Melting Point | 260-269 °C |
| Molecular Formula | C₂₄H₅₄P₂Pt |
| Molecular Weight | 599.71 g/mol |
| ³¹P{¹H} NMR (C₆D₆) | δ 83.5 ppm (s, with ¹⁹⁵Pt satellites) |
| ¹J(¹⁹⁵Pt-¹³P) | 3550 Hz |
Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of bis(tri-tert-butylphosphine)platinum(0).
Caption: Workflow for the synthesis of bis(tri-tert-butylphosphine)platinum(0).
Safety Considerations
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Tri-tert-butylphosphine is a toxic and pyrophoric solid. It should be handled with extreme care in an inert atmosphere.
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Potassium tetrachloroplatinate(II) is a hazardous substance. Avoid inhalation and contact with skin and eyes.
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All manipulations should be performed in a well-ventilated fume hood.
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Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times.
